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Compound of Interest

Compound Name: 4-Methyl-1,3-dioxane

Cat. No.: B1663929 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. The proper disposal of chemical waste, such as 4-
Methyl-1,3-dioxane, is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe handling and

disposal of this flammable liquid, ensuring the well-being of laboratory personnel and

compliance with regulatory standards.

4-Methyl-1,3-dioxane is a highly flammable liquid and vapor that can cause skin and serious

eye irritation.[1] Due to its hazardous nature, it must be disposed of as hazardous waste

through a licensed disposal company or a designated institutional environmental health and

safety (EHS) office.[2][3][4] It is crucial to never dispose of this chemical down the drain or in

regular trash.[2][4]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety

goggles, chemical-resistant gloves (such as nitrile or polyvinyl alcohol), and a lab coat.[1][5] All

handling of 4-Methyl-1,3-dioxane should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[3][5][6] Keep the chemical away from heat, sparks, open

flames, and hot surfaces, and use only non-sparking tools to prevent ignition.[1][3]
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For quick reference, the following table summarizes key quantitative data for 4-Methyl-1,3-
dioxane.

Property Value

Flash Point 22 °C / 71.6 °F[3]

Boiling Point 114 °C / 237.2 °F[3][7]

Molecular Weight 102.13 g/mol [8][7]

UN Number 1993[3]

Detailed Disposal Protocol
Follow these step-by-step instructions for the safe disposal of 4-Methyl-1,3-dioxane:

Waste Collection:

Designate a specific, compatible, and properly labeled waste container for 4-Methyl-1,3-
dioxane waste. The container should be made of a material that will not react with the

chemical, such as glass or a suitable plastic.[9]

Ensure the container is clearly labeled as "Hazardous Waste," "4-Methyl-1,3-dioxane,"

and includes the appropriate hazard pictograms (e.g., flammable liquid).[4]

Keep the waste container tightly closed when not in use to prevent the release of

flammable vapors.[1][3][4]

Segregation of Waste:

Do not mix 4-Methyl-1,3-dioxane with other incompatible waste streams. It is

incompatible with strong oxidizing agents.[3]

Collect aqueous waste, halogenated solvents, and non-halogenated solvents in separate

containers.[10]

Storage of Waste Container:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1663929?utm_src=pdf-body
https://www.benchchem.com/product/b1663929?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC305000500&productDescription=4-METHYL-1%2C3-DIOXANE+99%25+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305000500&productDescription=4-METHYL-1%2C3-DIOXANE+99%25+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemimpex.com/products/43228
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-1_3-dioxane
https://www.chemimpex.com/products/43228
https://www.fishersci.com/store/msds?partNumber=AC305000500&productDescription=4-METHYL-1%2C3-DIOXANE+99%25+50G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1663929?utm_src=pdf-body
https://www.benchchem.com/product/b1663929?utm_src=pdf-body
https://www.benchchem.com/product/b1663929?utm_src=pdf-body
https://cool.culturalheritage.org/waac/wn/wn06/wn06-2/wn06-205.html
https://www.benchchem.com/product/b1663929?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://file.medchemexpress.com/batch_PDF/HY-W111914/4-Methyl-1-3-dioxane-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC305000500&productDescription=4-METHYL-1%2C3-DIOXANE+99%25+50G&vendorId=VN00032119&countryCode=US&language=en
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1663929?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC305000500&productDescription=4-METHYL-1%2C3-DIOXANE+99%25+50G&vendorId=VN00032119&countryCode=US&language=en
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the waste container in a designated satellite accumulation area (SAA) that is at or

near the point of generation.[10]

The storage area should be a well-ventilated, cool, and dry location, away from sources of

ignition and direct sunlight.[2][3][11]

Ensure secondary containment is in place to capture any potential leaks or spills.[4]

Arranging for Disposal:

Once the waste container is full or has reached the accumulation time limit set by your

institution (often six months), arrange for its collection by your institution's EHS department

or a licensed hazardous waste disposal contractor.[2][10]

Follow your institution's specific procedures for requesting a waste pickup.

Spill Management:

In the event of a small spill (<1 L), and if you are trained to do so, use an inert absorbent

material such as sand, silica gel, or a universal binder to contain the spill.[3][5]

Use non-sparking tools to collect the absorbed material and place it in a sealed container

for disposal as hazardous waste.[3][6]

For large spills (>1 L), evacuate the area immediately and contact your institution's

emergency response team and EHS.[5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4-Methyl-1,3-
dioxane.
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Disposal workflow for 4-Methyl-1,3-dioxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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